21-Dehydro Prednisolone
21-Dehydro Prednisolone
Brand Name:
Vulcanchem
CAS No.:
22420-16-2
VCID:
VC0138241
InChI:
InChI=1S/C21H26O5/c1-19-7-5-13(23)9-12(19)3-4-14-15-6-8-21(26,17(25)11-22)20(15,2)10-16(24)18(14)19/h5,7,9,11,14-16,18,24,26H,3-4,6,8,10H2,1-2H3/t14-,15-,16-,18+,19-,20-,21-/m0/s1
SMILES:
CC12CC(C3C(C1CCC2(C(=O)C=O)O)CCC4=CC(=O)C=CC34C)O
Molecular Formula:
C21H26O5
Molecular Weight:
358.4 g/mol
21-Dehydro Prednisolone
CAS No.: 22420-16-2
Reference Standards
VCID: VC0138241
Molecular Formula: C21H26O5
Molecular Weight: 358.4 g/mol
| CAS No. | 22420-16-2 |
|---|---|
| Product Name | 21-Dehydro Prednisolone |
| Molecular Formula | C21H26O5 |
| Molecular Weight | 358.4 g/mol |
| IUPAC Name | 2-[(8S,9S,10R,11S,13S,14S,17R)-11,17-dihydroxy-10,13-dimethyl-3-oxo-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-17-yl]-2-oxoacetaldehyde |
| Standard InChI | InChI=1S/C21H26O5/c1-19-7-5-13(23)9-12(19)3-4-14-15-6-8-21(26,17(25)11-22)20(15,2)10-16(24)18(14)19/h5,7,9,11,14-16,18,24,26H,3-4,6,8,10H2,1-2H3/t14-,15-,16-,18+,19-,20-,21-/m0/s1 |
| Standard InChIKey | OKNNTPJBKBRSIB-VWUMJDOOSA-N |
| Isomeric SMILES | C[C@]12C[C@@H]([C@H]3[C@H]([C@@H]1CC[C@@]2(C(=O)C=O)O)CCC4=CC(=O)C=C[C@]34C)O |
| SMILES | CC12CC(C3C(C1CCC2(C(=O)C=O)O)CCC4=CC(=O)C=CC34C)O |
| Canonical SMILES | CC12CC(C3C(C1CCC2(C(=O)C=O)O)CCC4=CC(=O)C=CC34C)O |
| Synonyms | (11β)-11,17-dihydroxy-3,20-dioxopregna-1,4-dien-21-al; _x000B_11β,17-Dihydroxy-3,20-dioxopregna-1,4-dien-21-al; 21-Dehydroprednisolone; |
| PubChem Compound | 13313070 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume